Cas no 136832-74-1 (2,5-Pyrrolidinedione, 1-[1-oxo-3-(10H-phenothiazin-10-yl)propoxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[1-oxo-3-(10H-phenothiazin-10-yl)propoxy]-
• CAS No: 136832-74-1
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 1242426
• PubChem ID: 71341481
• Update Time: 2025-04-20

2,5-Pyrrolidinedione, 1-[1-oxo-3-(10H-phenothiazin-10-yl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[1-oxo-3-(10H-phenothiazin-10-yl)propoxy]-
• (2,5-dioxopyrrolidin-1-yl) 3-phenothiazin-10-ylpropanoate
• DTXSID90768400
• 136832-74-1
• 1-{[3-(10H-Phenothiazin-10-yl)propanoyl]oxy}pyrrolidine-2,5-dione
• SCHEMBL2595385

• Inchi： 1S/C19H16N2O4S/c22-17-9-10-18(23)21(17)25-19(24)11-12-20-13-5-1-3-7-15(13)26-16-8-4-2-6-14(16)20/h1-8H,9-12H2
• InChI Key： ORIHYEVTRZYTJF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 368.08318
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 66.92